molecular formula C39H66O5 B3323790 Treprostinil hexadecyl ester CAS No. 1706528-83-7

Treprostinil hexadecyl ester

Cat. No. B3323790
CAS RN: 1706528-83-7
M. Wt: 614.9 g/mol
InChI Key: XOKCXRVJBBLBSX-HDMCCQRMSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Treprostinil hexadecyl ester, also known as Treprostinil palmitil, is a prodrug of Treprostinil . Treprostinil is a synthetic analog of prostacyclin (PGI2), a vasodilator used for the treatment of pulmonary arterial hypertension . The molecular formula of this compound is C39H66O5 .


Synthesis Analysis

The synthesis of Treprostinil involves a Claisen rearrangement reaction and a Pauson–Khand reaction in continuous flow . A series of ester-linked prodrugs of Treprostinil were developed, optimized for delivery by inhalation, and formulated in a lipid nanoparticle (LNP). This research identified hexadecyl-treprostinil (C16TR) as a lead inhalation prodrug candidate .


Molecular Structure Analysis

The molecular structure of this compound consists of 39 carbon atoms, 66 hydrogen atoms, and 5 oxygen atoms . The average mass is 614.938 Da, and the monoisotopic mass is 614.491028 Da .


Physical And Chemical Properties Analysis

This compound has a molecular formula of C39H66O5. Its average mass is 614.938 Da, and its monoisotopic mass is 614.491028 Da .

Mechanism of Action

Treprostinil hexadecyl ester, as a prodrug of Treprostinil, works by releasing Treprostinil in the body. Treprostinil binds to the IP receptor in the lung tissue, which leads to three major effects: vasodilation, decreased cell proliferation, and inhibition of platelet aggregation .

Safety and Hazards

Treprostinil, the active form of Treprostinil hexadecyl ester, is associated with dose-limiting adverse events. These can include headache, nausea, cough, throat irritation, flushing, and syncope .

Future Directions

Treprostinil hexadecyl ester is being developed as a more convenient solution-based metered-dose inhaler (MDI) formulation. This formulation aims to provide sustained release of Treprostinil in the lung over a prolonged period, potentially enabling a once-daily dosing regimen and significantly higher tolerated doses compared with currently available Treprostinil formulations .

properties

IUPAC Name

hexadecyl 2-[[(1R,2R,3aS,9aS)-2-hydroxy-1-[(3S)-3-hydroxyoctyl]-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[g]naphthalen-5-yl]oxy]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C39H66O5/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19-26-43-39(42)30-44-38-23-20-21-31-27-35-32(28-36(31)38)29-37(41)34(35)25-24-33(40)22-18-6-4-2/h20-21,23,32-35,37,40-41H,3-19,22,24-30H2,1-2H3/t32-,33-,34+,35-,37+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOKCXRVJBBLBSX-HDMCCQRMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCOC(=O)COC1=CC=CC2=C1CC3CC(C(C3C2)CCC(CCCCC)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCCCCCCCCCCCCOC(=O)COC1=CC=CC2=C1C[C@H]3C[C@H]([C@@H]([C@H]3C2)CC[C@H](CCCCC)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C39H66O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

614.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1706528-83-7
Record name Treprostinil palmitil [USAN:INN]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1706528837
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name TREPROSTINIL PALMITIL
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8GJK87S89F
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Treprostinil hexadecyl ester
Reactant of Route 2
Reactant of Route 2
Treprostinil hexadecyl ester
Reactant of Route 3
Reactant of Route 3
Treprostinil hexadecyl ester
Reactant of Route 4
Reactant of Route 4
Treprostinil hexadecyl ester
Reactant of Route 5
Reactant of Route 5
Treprostinil hexadecyl ester
Reactant of Route 6
Reactant of Route 6
Treprostinil hexadecyl ester

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.